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Compound of Interest

Compound Name: Tertiapin LQ

Cat. No.: B1573922

Get Quote

Research into Kir channels—specifically the G-protein-gated (GIRK) and Renal Outer

Medullary (ROMK) subfamilies—requires precise pharmacological isolation.[1][2][3] The

comparison between Tertiapin LQ and ML297 is not a comparison of direct alternatives, but

rather of distinct functional opposites with unique selectivity profiles.

Tertiapin LQ (TPN-LQ) is a peptide inhibitor engineered for high selectivity toward ROMK1

(Kir1.1), with significantly reduced potency against GIRK channels compared to its parent

compound, Tertiapin-Q.[1][2][3]

ML297 (VU0456810) is a small-molecule activator (opener) highly selective for GIRK1/2

(Kir3.1/3.2) neuronal channels, with minimal effect on cardiac GIRK1/4 channels.[1][2][3]

Key Decision Matrix:

Use Tertiapin LQ when you need to block ROMK1 currents or distinguish ROMK1 from

GIRK currents (by exploiting the potency window).[1][2][3]

Use ML297 when you need to selectively activate neuronal GIRK signaling (e.g., in epilepsy

or addiction models) without confounding cardiac effects.[1][2][3]
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Tertiapin LQ: The Pore Blocker
Class: Synthetic Peptide (21 amino acids).[1][2][3][4]

Origin: Derivative of Tertiapin (honey bee venom) and Tertiapin-Q.[1][2][3][4][5][6][7][8]

Mechanism: TPN-LQ functions as a pore blocker.[1][3] It binds to the extracellular vestibule

of the Kir channel, physically occluding the K+ conduction pathway.[9]

Structural Modification: Unlike the standard Tertiapin-Q (TPN-Q), which blocks both ROMK

and GIRK with nanomolar affinity, TPN-LQ contains specific residue modifications (typically

Leu-Gln substitutions) that optimize fit for the ROMK1 vestibule while destabilizing the

interaction with GIRK isoforms.[2]

ML297: The Allosteric Activator
Class: Small Molecule (Urea derivative).[1][2][3]

Mechanism: ML297 acts as an allosteric agonist.[1][2][3] It binds to a hydrophobic pocket in

the transmembrane domain (distinct from the orthosteric pore), stabilizing the channel in its

"open" conformation.[1][2] This mimics the effect of the G

subunit interaction but does not require GPCR activation.

Selectivity Basis: The binding pocket relies on two specific amino acid residues unique to the

GIRK1 subunit, conferring its selectivity for GIRK1-containing heteromers (specifically

GIRK1/2).[1][2]

Selectivity & Potency Data
The following table contrasts the affinity (K

) and potency (EC

/IC

) of both compounds across key Kir subtypes.
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Target Channel
Tertiapin LQ
(Inhibitor)

ML297 (Activator)
Physiological
Relevance

ROMK1 (Kir1.1)

K

= 1.1 nM (High

Potency)

Inactive

Kidney K+ recycling;

Bartter syndrome.[1]

[2][3]

GIRK1/2 (Kir3.1/3.2)

K

= 274 nM (Low

Potency)

EC

= 160 nM (High

Potency)

Neuronal excitability;

Epilepsy; Addiction.[1]

[2][3]

GIRK1/4 (Kir3.1/3.4)

K

= 361 nM (Low

Potency)

EC

~ 1,800 nM (Low

Potency)

Cardiac pacemaker (I

); Atrial fibrillation.[1]

[2][3]

Selectivity Ratio
>250-fold (ROMK

over GIRK)

~10-fold (GIRK1/2

over GIRK1/4)
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Critical Experimental Insight:

TPN-LQ vs. TPN-Q: Do not confuse Tertiapin LQ with Tertiapin-Q. TPN-Q blocks GIRK1/4

with a K

of ~13 nM.[3] TPN-LQ is ~25-fold weaker on GIRK1/4.[1][3] If your goal is to

block GIRK, use Tertiapin-Q. If your goal is to block ROMK without blocking

GIRK, use Tertiapin LQ at <10 nM.

ML297 Window: To achieve selective activation of neuronal GIRK (1/2) without activating

cardiac GIRK (1/4), strictly control ML297 concentration between 100–500 nM.[1][2][3] Above

1

M, selectivity is lost.[1]

Visualization: Selectivity & Workflow
The following diagram illustrates the functional selectivity landscape and a decision logic for

characterizing unknown K+ currents.

Pharmacological Tools

Tertiapin LQ
(Peptide Inhibitor)

ML297
(Small Mol. Activator)

ROMK1 (Kir1.1)
Kidney

High Potency Block
(Kd ~1.1 nM)

GIRK1/2 (Kir3.1/3.2)
Neuron

Weak Block
(Kd ~274 nM)

GIRK1/4 (Kir3.1/3.4)
Heart

Weak Block
(Kd ~361 nM)

Potent Activation
(EC50 ~160 nM)

Weak Activation
(EC50 ~1.8 µM)
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Click to download full resolution via product page

Caption: Functional selectivity map showing the primary targets (solid arrows) and off-targets

(dotted arrows) of Tertiapin LQ and ML297.

Experimental Protocols
Protocol A: Tertiapin LQ Preparation & Application

Handling: As a peptide, TPN-LQ is sticky. Use low-protein-binding tips and tubes.

Reconstitution:

Dissolve lyophilized powder in distilled water or neutral buffer (PBS, pH 7.2) to a stock

concentration of 100

M.[1][2][3]

Note: Do not vortex violently; gentle pipetting is preferred to avoid denaturation.[1][2][3]

Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.[1][3]

Application (Patch Clamp):

Dilute stock to 1–10 nM in bath solution for selective ROMK block.

Perfuse for at least 2 minutes to ensure equilibrium (on-rate can be slow due to peptide

diffusion).

Washout is generally reversible but may be slow (>10 mins).[1][2][3]

Protocol B: ML297 Preparation & Application
Handling: ML297 is hydrophobic and requires organic solvents.[1][3]

Reconstitution:

Dissolve in 100% DMSO to create a 10–50 mM stock.

Sonicate if necessary to ensure complete dissolution.[1][2][3][10]
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Storage: Store DMSO stock at -20°C (stable for ~1 month) or -80°C (stable for 6 months).

Application (In Vitro):

Dilute in bath solution to 0.5

M (500 nM).

Critical: Ensure final DMSO concentration is <0.1% to avoid vehicle effects on channel

gating.[1][3]

ML297 effects are rapid (seconds) and reversible upon washout.[1][2][3]

In Vivo Formulation (IP Injection):

Vehicle: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline.[1][3][10]

Dose: Typically 30–60 mg/kg for anticonvulsant effects in mice.[1][3]

Comparative Analysis: When to Use Which?

Validation & Comparative
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Research Question Recommended Tool Rationale

"Is this current mediated by

ROMK or GIRK?"
Tertiapin LQ

Apply at 5 nM. If current is

blocked, it is ROMK.[1] If

resistant, it is likely GIRK (or

requires TPN-Q/Barium to

block).[1][2][3]

"I need to stop all GIRK

activity."
Tertiapin-Q

Do not use TPN-LQ. Use the

standard Tertiapin-Q (100 nM)

or Barium (1 mM).[1][2][3]

"I want to mimic

neurotransmitter inhibition in

neurons."

ML297

Activates GIRK1/2 directly,

bypassing the GPCR.[1]

Useful for isolating the channel

component from the receptor

component.[3]

"I am studying cardiac

arrhythmias."
Tertiapin-Q

Use TPN-Q to block

.[1][2][3] ML297 is not a good

tool here due to poor

selectivity for cardiac GIRK1/4.

[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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